Cas no 1152709-30-2 (3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1152709-30-2
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5761255
• PubChem ID: 43158884
• Update Time: 2025-05-25

3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine
• EN300-1839065
• 1152709-30-2

• Inchi： 1S/C13H15N3/c1-16-13(14)8-12(15-16)11-6-5-9-3-2-4-10(9)7-11/h5-8H,2-4,14H2,1H3
• InChI Key： WAJUJKUDHWCEAO-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CC3=C(C=2)CCC3)=N1)N

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine

Research Brief on 3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS: 1152709-30-2)

3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS: 1152709-30-2) is a promising small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole-amine scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have explored its pharmacological properties, including its binding affinity, selectivity, and mechanistic effects on target proteins.

The compound's structural features, such as the dihydroindenyl group and the methyl-substituted pyrazole ring, contribute to its stability and bioavailability, making it a viable candidate for drug development. Research has indicated that 3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine exhibits notable activity in inhibiting specific enzymes or receptors implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, preliminary in vitro studies have demonstrated its efficacy in suppressing pro-inflammatory cytokines and reducing tumor cell proliferation.

Recent advancements in synthetic chemistry have enabled the scalable production of 3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine, facilitating further preclinical evaluations. A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's optimized synthesis route, which improved yield and purity while minimizing by-products. This development is critical for ensuring the compound's consistency in pharmacological assays and potential clinical trials.

In addition to its therapeutic potential, the compound has also been explored as a tool for probing biological mechanisms. Its ability to selectively interact with certain protein targets has made it valuable for elucidating signaling pathways and identifying novel drug targets. For example, a recent study utilized 3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine as a chemical probe to investigate the role of a specific kinase in cellular metabolism, revealing insights that could inform the development of targeted therapies.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. Ongoing research aims to optimize the compound's properties through structural modifications and delivery strategies, ensuring its suitability for human use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazol-5-amine represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from therapeutic development to mechanistic studies, underscore its potential to contribute significantly to the field. Continued investigation and innovation will be essential to unlocking its full potential and addressing the remaining challenges in its development.